4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

• CAS No.: 881474-12-0
• Molecular Formula: C23H15Cl2N5O2S
• Molecular Weight: 496.4 g/mol
• IUPAC Name: 4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C23H15Cl2N5O2S/c1-11-8-12(2)27-23-17(11)19-20(33-23)22-28-21(29-30(22)10-26-19)16-7-6-13(32-16)9-31-15-5-3-4-14(24)18(15)25/h3-8,10H,9H2,1-2H3
• InChI Key: GSSMRONQGFXPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5=CC=C(O5)COC6=C(C(=CC=C6)Cl)Cl)C

Description

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Preparation Methods

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Chemical Reactions Analysis

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